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Compound of Interest

Compound Name: 2-lodonaphthalene

Cat. No.: B183038

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-lodonaphthalene, a
compound frequently utilized in organic synthesis and pharmaceutical research. Adherence to
these protocols is critical to ensure the safety of laboratory personnel and the protection of the
environment.

Hazard Identification and Classification

2-lodonaphthalene is classified as a hazardous substance. The primary hazards are
associated with its irritant properties and its toxicity to aquatic life.

GHS Hazard Classification:

o Skin Irritation: Category 2[1]

o Serious Eye Irritation: Category 2[1]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]
» Hazardous to the Aquatic Environment, Long-Term Hazard: Category 2[1]

Signal Word: Warning

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H411: Toxic to aquatic life with long lasting effects.[1][2]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

e P273: Avoid release to the environment.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-lodonaphthalene is provided in
the table below. This data is essential for safe handling, storage, and experimental design.
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Property Value Source

Molecular Formula C1oH7l [L][3][4][5]

Molecular Weight 254.07 g/mol [11[31[41[5]
White to Light yellow to Light

Appearance orange powder to crystal; Off- [4161[7]
white to pink Solid

Melting Point 52-56 °C [41[71[8]

Boiling Point ~320 °C (rough estimate) [41171[8]

Density ~1.744 g/cm?3 (rough estimate) [3B1[71[8]

CAS Number 612-55-5 [5][6][9]

Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure risks.

Handling:

(see Section 5).

Storage:

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent contact with skin and eyes by wearing appropriate personal protective equipment

o Store in a tightly sealed container in a dry and well-ventilated place.

o Keep in a dark place.[4][7][8]

o Store at room temperature.[4][7][8]
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» The storage class for this chemical is 11: Combustible Solids.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-lodonaphthalene to prevent exposure.
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Required Personal Protective Equipment
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Handling 2-lodonaphthalene
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Spill Occurs

Assess the spill size and risk

Large or high-risk spill Small, manageable spill

Evacuate the immediate area Don appropriate PPE

Contain the spill with absorbent material

Notify supervisor and EHS

Carefully collect the spilled material and absorbent

Decontaminate the spill area

Dispose of waste in a sealed, labeled container

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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